Cas no 199287-75-7 (1-Bromo-4-fluoro-2-[(prop-2-yn-1-yl)oxy]benzene)

1-Bromo-4-fluoro-2-[(prop-2-yn-1-yl)oxy]benzene structure
199287-75-7 structure
Product Name:1-Bromo-4-fluoro-2-[(prop-2-yn-1-yl)oxy]benzene
CAS No:199287-75-7
MF:C9H6BrFO
MW:229.045745372772
CID:2840107
PubChem ID:22482847
Update Time:2025-04-21

1-Bromo-4-fluoro-2-[(prop-2-yn-1-yl)oxy]benzene Chemical and Physical Properties

Names and Identifiers

    • 199287-75-7
    • 1-bromo-4-fluoro-2-prop-2-ynyloxybenzene
    • 1-Bromo-4-fluoro-2-[(prop-2-yn-1-yl)oxy]benzene
    • AKOS020109138
    • LIXUXJLQOIEJKH-UHFFFAOYSA-N
    • SCHEMBL1477797
    • 1-Bromo-4-fluoro-2-(2-propyn-1-yloxy)benzene
    • Benzene, 1-bromo-4-fluoro-2-(2-propyn-1-yloxy)-
    • DTXSID90626056
    • 1-bromo-4-fluoro-2-prop-2-ynyloxy-benzene
    • DB-201725
    • Inchi: 1S/C9H6BrFO/c1-2-5-12-9-6-7(11)3-4-8(9)10/h1,3-4,6H,5H2
    • InChI Key: LIXUXJLQOIEJKH-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1OCC#C)F

Computed Properties

  • Exact Mass: 227.95861Da
  • Monoisotopic Mass: 227.95861Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2Ų
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